Cas no 894056-84-9 (3-3-(methylsulfanyl)-1,2,4triazolo4,3-bpyridazin-6-ylpyridine)

• Product Name: 3-3-(methylsulfanyl)-1,2,4triazolo4,3-bpyridazin-6-ylpyridine
• CAS No: 894056-84-9
• MF: C₁₁H₉N₅S
• MW: 243.287659406662
• CID: 5984085
• PubChem ID: 6852052
• Update Time: 2025-07-11

3-3-(methylsulfanyl)-1,2,4triazolo4,3-bpyridazin-6-ylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-3-(methylsulfanyl)-1,2,4triazolo4,3-bpyridazin-6-ylpyridine
• 1,2,4-Triazolo[4,3-b]pyridazine, 3-(methylthio)-6-(3-pyridinyl)-
• SDCCGMLS-0065639.P001
• 3-methylsulfanyl-6-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazine
• 3-[3-(methylsulfanyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]pyridine
• 3-(methylthio)-6-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazine
• HMS1656A04
• AKOS024654271
• F2507-0316
• 894056-84-9

• Inchi： 1S/C11H9N5S/c1-17-11-14-13-10-5-4-9(15-16(10)11)8-3-2-6-12-7-8/h2-7H,1H3
• InChI Key： DJUMPDLAYACHLI-UHFFFAOYSA-N
• SMILES： C12=NN=C(SC)N1N=C(C1=CC=CN=C1)C=C2

Computed Properties

• Exact Mass: 243.05786648g/mol
• Monoisotopic Mass: 243.05786648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 81.3Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• pka: 2.18±0.12(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines